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Compound of Interest

Compound Name: 1-(Trimethyilsilyl)-1-propyne

Cat. No.: B132021

Essential Safety and Handling Guide for 1-
(Trimethylsilyl)-1-propyne

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 1-(Trimethylsilyl)-1-propyne (CAS No. 6224-91-5), a highly flammable and irritant
liquid. Adherence to these procedures is vital for ensuring laboratory safety.

Hazard Summary & Key Data

1-(Trimethylsilyl)-1-propyne is classified as a Category 2 flammable liquid, posing a
significant fire risk.[1][2][3] It is also known to cause serious eye irritation and skin irritation.[1]
[2][3] Inhalation may lead to respiratory irritation.[3]
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Property Value Source

CAS Number 6224-91-5 [1112]

Molecular Formula C6H12Si [1][2]

Molecular Weight 112.25 g/mol [11[2]

Appearance C.olo.rless to Almost Colorless (1]
Liquid

Boiling Point 99-100 °C

Flash Point -4 °C (4 °C) (closed cup) [4]

Density 0.758 g/mL at 25 °C

Storage Temperature 2-8°C (Refrigerated) [2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to mitigate the risks of exposure and injury. The

following equipment must be worn when handling 1-(Trimethylsilyl)-1-propyne.
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Protection Type

Specification

Rationale

Chemical safety goggles and a

Protects against splashes that

Eye & Face _ can cause serious eye

face shield. o

irritation.[1][5]
Hand Chemical-resistant gloves Prevents skin contact which
an
(e.g., Nitrile, Neoprene). causes irritation.[1][5]
Flame-retardant lab coat and ) ]
_ _ Protects against skin contact

Body chemical-resistant apron or

coveralls.

and in case of fire.[5][6]

Respiratory

Work in a certified chemical
fume hood. If ventilation is
inadequate, use a NIOSH-
approved respirator with an

appropriate filter (e.g., ABEK
type).

Prevents inhalation of vapors
which can cause respiratory
irritation.[3][5]

Operational Plan: Handling and Storage Protocols

Safe handling requires stringent adherence to protocols that control ignition sources and

prevent exposure.

Engineering Controls

o Ventilation: All handling must occur inside a well-ventilated laboratory, preferably within a

chemical fume hood.[1][5]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[2] Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

« Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharge, a potential ignition source.[1][2] Use only non-sparking tools.[1][2]

Storage
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» Conditions: Store in a tightly closed container in a cool, well-ventilated area, such as an
explosion-proof refrigerator set between 2-8°C.[1][2]

e Atmosphere: The compound is sensitive to air and moisture.[2] Store under an inert gas like
nitrogen.[2][5]

e Incompatibilities: Keep away from strong oxidizing agents and strong bases.[5]

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.spectrumchemical.com/media/sds/TCI-T1123.pdf
https://www.tcichemicals.com/JP/en/p/T1123
https://www.tcichemicals.com/JP/en/p/T1123
https://www.tcichemicals.com/JP/en/p/T1123
https://www.fishersci.com/store/msds?partNumber=AAB24875&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB24875&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Workflow: Handling 1-(Trimethylsilyl)-1-propyne

Preparation
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Verify Fume Hood Operation

Prepare Spill Kit

Ground Equipment

Proceed to Handling

dling
A

Retrieve from Cold Storage

Equilibrate to Room Temp
(under inert gas)

Dispense Using Non-Sparking Tools

Seal Container Tightly

Proceed to Cleanup

Post-HandIiW & Disposal

Return to Cold Storage

Decontaminate Work Area

Dispose of Waste

Remove PPE

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 1-(Trimethylsilyl)-1-propyne.
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Emergency and First-Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[1][5]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with plenty of water and
soap for at least 15 minutes.[1][5] If irritation

persists, seek medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.[1]

[5] Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with

Ingestion ] ) ] )
water. Seek immediate medical attention.[1][5]
Use dry chemical, foam, or carbon dioxide
Ei extinguishers.[1] Do not use water, as it may
ire

spread the fire.[1] Firefighters should wear self-

contained breathing apparatus (SCBA).[5]

Disposal Plan

Chemical waste must be managed in accordance with all federal, state, and local regulations.

[1]5]

o Waste Classification: As a flammable and hazardous substance, 1-(Trimethylsilyl)-1-

propyne waste must be classified as hazardous.[5]

¢ Disposal Method: Do not dispose of it down the drain or into the environment.[1][5] The

recommended method is to dissolve the material in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[1]
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o Container Disposal: Dispose of the empty container as unused product in accordance with
regulations.[1]

It is the responsibility of the waste generator to ensure complete and accurate classification
and disposal.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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